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Compound of Interest

Compound Name:
1-(2-bromophenyl)-2,5-

dimethylpyrrole

Cat. No.: B180831 Get Quote

Technical Support Center: 1-(2-
bromophenyl)-2,5-dimethylpyrrole
Disclaimer: A specific Safety Data Sheet (SDS) for 1-(2-bromophenyl)-2,5-dimethylpyrrole
was not located. The information provided below is based on data for structurally similar

compounds, including other bromophenyl-dimethylpyrrole isomers and various

dimethylpyrroles. Researchers should handle this compound with caution and perform a

thorough risk assessment before use.

This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 1-(2-bromophenyl)-2,5-dimethylpyrrole.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-(2-bromophenyl)-2,5-dimethylpyrrole?

A1: Based on data for similar compounds, 1-(2-bromophenyl)-2,5-dimethylpyrrole is

expected to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Some related compounds are also classified as flammable liquids and are toxic if swallowed, in

contact with skin, or if inhaled.[2]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?
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A2: Always wear appropriate personal protective equipment, including:

Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat or other protective clothing to prevent skin exposure.[3][4]

In case of dust or aerosol generation, use a NIOSH/MSHA approved respirator.[4]

Q3: How should I properly store 1-(2-bromophenyl)-2,5-dimethylpyrrole?

A3: Store the compound in a tightly closed container in a cool, dark, dry, and well-ventilated

place.[5][6] Keep it away from incompatible materials such as strong oxidizing agents and

strong acids.[2][4][5]

Q4: What should I do in case of a spill?

A4: In the event of a spill, evacuate non-essential personnel from the area.[5] Wear appropriate

PPE, and if the material is a solid, sweep it up carefully to avoid creating dust and place it in a

sealed container for disposal.[5] If it is a liquid, absorb it with an inert material and dispose of it

in a sealed container.[4] Ensure the area is well-ventilated.

Q5: What is the appropriate first aid response for exposure?

A5:

Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[5]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water.[3] If skin irritation occurs, seek medical advice.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[3][5] If eye irritation persists, get medical attention.

[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[4]
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Troubleshooting Guide
Issue Possible Cause Recommended Action

Compound has discolored
Exposure to air, light, or

moisture.

Store in a tightly sealed

container, in a cool, dark place,

and potentially under an inert

atmosphere.

Difficulty dissolving the

compound
Inappropriate solvent.

Based on similar compounds,

methanol is a potential solvent.

[5][7] Always perform a small-

scale solubility test.

Inconsistent experimental

results

Impurities or degradation of

the compound.

Verify the purity of the

compound. Ensure proper

storage conditions have been

maintained.

Quantitative Data for Structurally Similar
Compounds

Property
1-(4-bromophenyl)-2,5-
dimethylpyrrole

2,5-Dimethylpyrrole

Molecular Formula C12H12BrN[1][7][8] C6H9N

Molecular Weight 250.13 g/mol [7] 95.14 g/mol

Melting Point 75-77 °C[7] Not Available

Boiling Point 320.2 °C at 760 mmHg[7] 165 °C

Flash Point 147.5 °C[7] 55 °C

Appearance Powder[7] Liquid

Experimental Protocols
Standard Handling Protocol
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Risk Assessment: Before starting any work, perform a comprehensive risk assessment for

the entire experimental procedure.

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood.[4][5] Ensure that an eyewash station and safety shower are readily

accessible.[3][4]

Personal Protective Equipment (PPE): Wear appropriate PPE as outlined in the FAQ section.

Weighing: If weighing a solid form, do so in a manner that minimizes dust generation.

Transfer: Use appropriate tools (e.g., spatulas, non-sparking tools) for transferring the

material.[4][6]

Waste Disposal: Dispose of all waste materials, including empty containers and

contaminated PPE, in accordance with local, state, and federal regulations.[3]

Hygiene: Wash hands thoroughly after handling the compound.[3][5]

Visualizations
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Spill Occurs

Evacuate Area

Don Appropriate PPE

Assess Spill Size & Nature

Small Spill

Minor

Large Spill

Major

Contain Spill with Absorbent Material Seek Assistance & Report Incident

Collect Residue

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Handling 1-(2-bromophenyl)-2,5-dimethylpyrrole

Is a fume hood available?

Work in fume hood

Yes

Ensure well-ventilated area

No

Check for appropriate PPE

Obtain necessary PPE

No

Proceed with experiment

Yes

Click to download full resolution via product page

Caption: Decision tree for safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling and storage of 1-(2-bromophenyl)-2,5-
dimethylpyrrole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180831#safe-handling-and-storage-of-1-2-
bromophenyl-2-5-dimethylpyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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